Cas no 1343220-03-0 (5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile)

• Product Name: 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile
• CAS No: 1343220-03-0
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD20283923
• CID: 5682880
• PubChem ID: 64289574
• Update Time: 2025-10-30

5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile, 5-(3-hydroxy-1-azetidinyl)-
• 5-(3-Hydroxyazetidin-1-yl)pyrazine-2-carbonitrile
• CS-0243096
• 1343220-03-0
• AKOS013611238
• EN300-2589289
• 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile

• MDL： MFCD20283923
• Inchi： 1S/C8H8N4O/c9-1-6-2-11-8(3-10-6)12-4-7(13)5-12/h2-3,7,13H,4-5H2
• InChI Key： COTBAIKFZIISKU-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(N2CC(O)C2)N=C1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 437.7±45.0 °C(Predicted)
• pka: 13.30±0.20(Predicted)

Additional information on 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile

5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile: A Promising Compound in Medicinal Chemistry

5-(3-Hydroxyazetidin-1-yl)pyrazine-2-carbonitrile (CAS No. 1343220-03-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the hydroxyazetidine moiety in the structure adds an additional layer of complexity and functionality, making it a valuable candidate for further research and development.

The chemical structure of 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile consists of a pyrazine ring substituted with a cyano group at the 2-position and a hydroxyazetidine moiety at the 5-position. The hydroxyazetidine group is a four-membered heterocyclic ring containing an oxygen atom and a hydroxyl group, which can engage in hydrogen bonding and other favorable interactions with biological targets. This structural feature is crucial for the compound's biological activity and selectivity.

Recent studies have highlighted the potential of 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile has shown promising antiviral activity against several viral strains, including influenza A virus and herpes simplex virus (HSV). Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound effectively inhibits viral replication by interfering with key viral enzymes and disrupting viral entry into host cells. These findings suggest that 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile could be a valuable lead compound for the development of new antiviral therapies.

The anticancer potential of 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile has also been explored in preclinical studies. A study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These results indicate that 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile may have therapeutic potential in cancer treatment, particularly for solid tumors.

The pharmacokinetic properties of 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile have been evaluated in animal models to assess its suitability for further clinical development. Studies have shown that this compound exhibits good oral bioavailability, favorable distribution to target tissues, and a reasonable half-life, making it suitable for chronic administration. Additionally, preliminary toxicity studies have indicated that 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-(3-hydroxyazetidin-1-yl)pyrazine-2-carbonitrile (CAS No. 1343220-03-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with its favorable pharmacokinetic properties and low toxicity profile, makes it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use in treating inflammatory diseases, viral infections, and cancer.